Curcumenone

Description

Curcumenone is a naturally occurring sesquiterpenoid found in various plants of the Curcuma genus, which are known for their medicinal properties . It is extracted from plants such as Curcuma aromatica and Curcuma wenyujin . Curcumenone is a caraborane-type sesquiterpene . Research indicates that curcumenone has several beneficial biological activities, including vasorelaxant and hepatoprotective effects, and it can effectively inhibit intoxication .

Other Curcuma species, such as Curcuma longa, contain curcumin, a bright yellow chemical and the primary curcuminoid in turmeric . While curcumin has demonstrated diverse activities such as anti-inflammatory, anti-HIV, antibacterial, antifungal, and antioxidant properties, its instability and poor bioavailability make it challenging to study and develop into effective therapeutics . Nevertheless, both curcumin and curcumenone are significant bioactive constituents of Curcuma plants, contributing to the various pharmacological effects associated with these plants .

Another similar compound, curcumenol, is a guaiane-type sesquiterpene known for its analgesic, cytotoxic, hepatoprotective, and antimicrobial properties . These compounds, including curcumenone, are among the many terpenoids identified in Curcuma plants, which have been reported to possess anti-inflammatory, antioxidant, antibacterial, and antifungal activities .

• CAS No.: 100347-96-4
• Product Name: Curcumenone
• Molecular Formula: C15H22O2
• Molecular Weight: 234.33 g/mol
• IUPAC Name: 1-methyl-7-(3-oxobutyl)-4-propan-2-ylidenebicyclo[4.1.0]heptan-3-one
• Standard InChI: InChI=1S/C15H22O2/c1-9(2)11-7-13-12(6-5-10(3)16)15(13,4)8-14(11)17/h12-13H,5-8H2,1-4H3
• Standard InChIKey: HUZJLWLCLJEXEL-UHFFFAOYSA-N
• SMILES: CC(=C1CC2C(C2(CC1=O)C)CCC(=O)C)C
• Canonical SMILES: CC(=C1CC2C(C2(CC1=O)C)CCC(=O)C)C
• Synonyms: curcumenone
• PubChem Compound: 14632994
• Last Modified: Sep 13 2023